Cas no 1016735-31-1 (6 - (Tetrahydro - 2H - pyran - 2 - ylmethoxy)nicotinic acid)

6 - (Tetrahydro - 2H - pyran - 2 - ylmethoxy)nicotinic acid structure
1016735-31-1 structure
Product Name:6 - (Tetrahydro - 2H - pyran - 2 - ylmethoxy)nicotinic acid
CAS No:1016735-31-1
MF:C12H15NO4
MW:237.251803636551
MDL:MFCD09816068
CID:1003890
PubChem ID:20115639
Update Time:2025-04-20

6 - (Tetrahydro - 2H - pyran - 2 - ylmethoxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6 - (Tetrahydro - 2H - pyran - 2 - ylmethoxy)nicotinic acid
    • 6-[(oxan-2-yl)methoxy]pyridine-3-carboxylic acid
    • 1016735-31-1
    • AKOS000152078
    • AKOS027270128
    • 6-((Tetrahydro-2H-pyran-2-yl)methoxy)nicotinicacid
    • 6-(OXAN-2-YLMETHOXY)PYRIDINE-3-CARBOXYLIC ACID
    • 6-((Tetrahydro-2H-pyran-2-yl)methoxy)nicotinic acid
    • 6-(Tetrahydro-2H-pyran-2-ylmethoxy)nicotinic acid
    • CS-0339918
    • SCHEMBL839875
    • MBMHKLWHUFQCAS-UHFFFAOYSA-N
    • MDL: MFCD09816068
    • Inchi: 1S/C12H15NO4/c14-12(15)9-4-5-11(13-7-9)17-8-10-3-1-2-6-16-10/h4-5,7,10H,1-3,6,8H2,(H,14,15)
    • InChI Key: MBMHKLWHUFQCAS-UHFFFAOYSA-N
    • SMILES: O1CCCCC1COC1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 237.10010796g/mol
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.6Ų

6 - (Tetrahydro - 2H - pyran - 2 - ylmethoxy)nicotinic acid Pricemore >>

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